Cas no 109704-32-7 (1-Propene,1,3-diisothiocyanato-, (Z)- (9CI))

1-Propene,1,3-diisothiocyanato-, (Z)- (9CI) structure
109704-32-7 structure
Product Name:1-Propene,1,3-diisothiocyanato-, (Z)- (9CI)
CAS No:109704-32-7
MF:C5H6N2S2
MW:158.244537830353
CID:128531
PubChem ID:123529
Update Time:2025-04-18

1-Propene,1,3-diisothiocyanato-, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Propene,1,3-diisothiocyanato-, (Z)- (9CI)
    • 1,3-PROPANE DIISOTHIOCYANATE
    • 1,3-Propylene diisothiocyanate
    • 1,3-Diisothiocyanatopropane
    • FS-4936
    • 52714-52-0
    • DTXSID901031712
    • A802075
    • MFCD08461845
    • 1,?3-?Propylenediisothiocy?anate
    • 1,3-propylenediisothiocyanate
    • FT-0606742
    • SCHEMBL1854857
    • Propane, 1,3-diisothiocyanato-
    • J-002318
    • CHEMBL3752304
    • 1,3-Diisothiocyanatopropane #
    • AKOS006229277
    • HSFDFWROECINQQ-UHFFFAOYSA-N
    • 109704-32-7
    • 1,3-PROPANE DIISOTHIOCYANATE 95%
    • 1,3-Propylene diisothiocyate, 98%
    • Inchi: 1S/C5H6N2S2/c8-4-6-2-1-3-7-5-9/h1-3H2
    • InChI Key: HSFDFWROECINQQ-UHFFFAOYSA-N
    • SMILES: S=C=NCCCN=C=S

Computed Properties

  • Exact Mass: 157.99700
  • Monoisotopic Mass: 157.997
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.9A^2
  • XLogP3: 3.3

Experimental Properties

  • Density: 1.21
  • Boiling Point: 147 °C
  • Flash Point: 132.5ºC
  • Refractive Index: 1.578
  • PSA: 88.90000
  • LogP: 1.58210

1-Propene,1,3-diisothiocyanato-, (Z)- (9CI) Security Information

  • Safety Instruction: S26-S36/37/39-S45
  • Safety Term:S26;S36/37/39;S45
  • Risk Phrases:R20/21/22; R34
  • HazardClass:IRRITANT-HARMFUL

1-Propene,1,3-diisothiocyanato-, (Z)- (9CI) Pricemore >>

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